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Compound of Interest

Compound Name: Isobutyloxirane

CAS No.: 23850-78-4

Cat. No.: B1605016

Get Quote

Part 1: Executive Summary & Chemical Profile
Isobutyloxirane (CAS: 558-30-5), also known as 1,2-Epoxy-2-methylpropane or 2,2-

Dimethyloxirane, is a highly reactive, volatile epoxide used as a chemical intermediate and

polymerization initiator.[1]

Unlike standard epoxides (e.g., cyclohexene oxide), Isobutyloxirane combines extreme

volatility (BP ~52°C) with high ring strain and genotoxic potential. This unique profile requires a

handling strategy that prioritizes vapor containment and thermal control to prevent flash fires

and accidental polymerization.

Critical Physical Properties
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Property Value Operational Implication

Boiling Point 50–52 °C

High Risk: Significant

vaporization at room

temperature.[1][2] Inhalation

hazard is acute.

Flash Point -10 °C (approx.)[1]

Extreme Flammability: Vapors

can ignite from static discharge

alone. Grounding is

mandatory.[3]

Density 0.81 g/mL

Lighter than water; will float

and volatilize if spilled into

aqueous drains.[1]

Reactivity Electrophilic

Susceptible to nucleophilic

attack; prone to exothermic

ring-opening.[1]

Part 2: Hazard Assessment & Engineering Controls
The "Why" Behind the Safety

Alkylating Potential: As a strained epoxide, Isobutyloxirane is a direct-acting alkylating

agent.[1] It can covalently bind to DNA bases (guanine N-7), posing mutagenic and

carcinogenic risks.[1]

Regioselectivity & Exotherms: The gem-dimethyl group creates a specific reactivity profile.

Acidic conditions trigger rapid, exothermic opening at the tertiary carbon (SN1-like), while

basic conditions target the primary carbon (SN2).[1] Uncontrolled acidification can lead to

runaway thermal events.

Mandatory Engineering Controls
Ventilation: All handling must occur within a certified chemical fume hood operating at a face

velocity of 80–100 fpm.
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Static Dissipation: Due to the -10°C flash point, all transfer vessels (syringes, cannulas) must

be grounded. Use conductive tubing for gas lines.

Glove Selection: Standard nitrile gloves provide insufficient breakthrough time for low-MW

epoxides.

Recommendation:Silver Shield (Laminate) or Double-gloved Nitrile (change every 15

mins).[1]

Part 3: Storage & Stability Protocol
Objective: Prevent moisture-induced hydrolysis and spontaneous polymerization.

Temperature: Store at 2°C to 8°C (Refrigerated).

Atmosphere: Store under an inert atmosphere (Argon or Nitrogen). Oxygen can promote

peroxide formation over long periods, though hydrolysis is the primary degradation pathway.

Container: Use septum-sealed vials or sure-seal bottles. Do not store in containers with

ground glass joints without Teflon sleeves (epoxides can seize joints upon polymerization).

Segregation: Isolate from:

Acids/Lewis Acids: Catalyze violent polymerization.

Amines/Strong Bases: Trigger exothermic ring opening.

Part 4: Reaction Optimization & Handling Protocol
Scenario: Nucleophilic Ring Opening (General Synthesis Application) This protocol validates

the safe addition of Isobutyloxirane to a nucleophile (e.g., an amine or Grignard reagent).

Step-by-Step Methodology
1. Preparation (The "Cold Start" Rule)

Rationale: The volatility (BP 52°C) means any exotherm can boil the reagent, pressurizing

the vessel.
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Action: Pre-cool the reaction vessel containing the nucleophile/solvent to 0°C (ice bath) or

-78°C (dry ice/acetone) depending on the nucleophile strength.

Action: Ensure the Isobutyloxirane bottle is cold before opening to minimize headspace

pressure.

2. Inert Transfer

Technique: Use a gas-tight syringe or cannula transfer. Never pour this reagent.

Protocol:

Flush syringe with Argon 3x.

Insert needle through the septum of the reagent bottle.

Withdraw required volume slowly to prevent cavitation/bubbling.

Inject dropwise into the reaction vessel.

3. Reaction Monitoring (Self-Validation)

Method: Thin Layer Chromatography (TLC) using a stain specific for alcohols (e.g., p-

Anisaldehyde) or GC-MS.[1]

Endpoint: Disappearance of the epoxide is difficult to see on TLC (low UV activity). Monitor

the appearance of the alcohol product.

Validation: If using GC, ensure the injector port temperature is low (<150°C) to prevent

thermal degradation of the unreacted epoxide during analysis.

4. Regioselectivity Check

Acidic Conditions: Product will be the tertiary alcohol (nucleophile attacks tertiary carbon).

Basic Conditions: Product will be the secondary/tertiary alcohol motif where the nucleophile

attacks the primary carbon.
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Part 5: Quenching & Waste Disposal[4]
Objective: Destroy unreacted epoxide before waste disposal to prevent downstream alkylation

hazards.

Quench Protocol (Small Scale < 50 mL)
Cool: Ensure reaction mixture is at 0°C.

Reagent: Add saturated aqueous Ammonium Chloride (NH4Cl) or 5% HCl dropwise.

Mechanism:[4][5] Acid catalyzes the hydrolysis of the epoxide to the corresponding 1,2-

diol (Isobutylene glycol), which is water-soluble and significantly less toxic/volatile.[1]

Stir: Allow to stir for 30 minutes to ensure complete ring opening.

Verify: Check pH is neutral/acidic.

Spill Management
Material: Do not use paper towels (flammability risk). Use Solusorb or vermiculite.

Action: Cover spill immediately to suppress vapors. Transfer to a sealed hazardous waste

bag.

Part 6: Visualizations
Diagram 1: Safe Handling Lifecycle
This workflow illustrates the critical decision nodes for safe storage, usage, and disposal.
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Caption: Operational lifecycle emphasizing cold chain maintenance and closed-system transfer

to mitigate volatility risks.

Diagram 2: Regioselectivity Mechanism
This diagram explains the causality of product formation based on pH, crucial for experimental

design.
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Caption: Mechanistic divergence: Acidic conditions favor tertiary attack (electronic control);

basic conditions favor primary attack (steric control).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1605016/docs#application-note-safe-handling-and-
reaction-protocols-for-isobutyloxirane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Phone: (601) 213-4426

Email: info@benchchem.com
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